Cas no 13484-65-6 (5'-Adenylic acid, N,N-dimethyl-)

• Product Name: 5'-Adenylic acid, N,N-dimethyl-
• CAS No: 13484-65-6
• MF: C₁₂H₁₈N₅O₇P
• MW: 375.274383068085
• CID: 1243370
• PubChem ID: 44199361
• Update Time: 2025-04-20

5'-Adenylic acid, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N,N-dimethyl-
• [(2R,3S,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• ((2R,3S,4R,5R)-5-(6-(Dimethylamino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• {[(2R,3S,4R,5R)-5-[6-(dimethylamino)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• N(6),N(6)-dimethyl-AMP
• N(6)-dimethyl AMP
• N(6),N(6)-Dimethyl-[5']adenylsaeure
• CHEBI:43986
• CHEMBL1234197
• 13484-65-6
• N,N-dimethyladenosine 5'-(dihydrogen phosphate)
• N(6)-dimethyl-AMP
• N(6),N(6)-dimethyl-[5']adenylic acid
• 6N-DIMETHYLADENOSINE-5'-MONOPHOSHATE
• DTXSID60657832
• Epitope ID:140949
• Q27120537

• Inchi： 1S/C12H18N5O7P/c1-16(2)10-7-11(14-4-13-10)17(5-15-7)12-9(19)8(18)6(24-12)3-23-25(20,21)22/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,20,21,22)/t6-,8-,9-,12-/m1/s1
• InChI Key： OWRDTHWSVNWFAZ-WOUKDFQISA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)N(C)C)O1)O)O

Computed Properties

• Exact Mass: 320.11163
• Monoisotopic Mass: 375.09438493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates